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Compound of Interest

Compound Name: 5-Amino-2-methylpentanenitrile

Cat. No.: B088779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of 5-
Amino-2-methylpentanenitrile. Due to a scarcity of published experimental data for this

specific compound, this document primarily relies on computed properties from reputable

chemical databases. This guide also explores the general synthesis and potential biological

activities of aminonitriles as a class, offering a framework for future research and development

efforts.

Core Chemical Properties
The fundamental chemical and physical properties of 5-Amino-2-methylpentanenitrile are

summarized below. It is critical to note that most of the available data is computational and

awaits experimental verification.
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Property Value Source

Molecular Formula C6H12N2 PubChem[1]

Molecular Weight 112.17 g/mol PubChem[1]

IUPAC Name 5-amino-2-methylpentanenitrile PubChem[1]

CAS Number 10483-15-5 PubChem[1]

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

XLogP3 0.3 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 112.100048391 Da PubChem[1]

Topological Polar Surface Area 49.8 Å² PubChem[1]

Spectral Data
While specific, detailed spectra for 5-Amino-2-methylpentanenitrile are not readily available

in the public domain, the PubChem database indicates the existence of the following spectral

information:

Gas Chromatography-Mass Spectrometry (GC-MS): A spectrum is referenced, suggesting its

amenability to this analytical technique.[1]

Infrared (IR) Spectrum: A vapor phase IR spectrum is noted.[1]
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Acquisition and interpretation of experimental Nuclear Magnetic Resonance (NMR) and IR

spectra are crucial next steps for the definitive characterization of this molecule.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 5-Amino-2-
methylpentanenitrile are not currently available. However, the synthesis of α-aminonitriles is

classically achieved through the Strecker reaction.[2][3] This well-established method offers a

generalizable workflow for the preparation of aminonitriles.

General Strecker Synthesis of α-Aminonitriles
The Strecker synthesis is a three-component reaction involving an aldehyde or ketone,

ammonia, and hydrogen cyanide. The reaction proceeds via the formation of an imine

intermediate, which is then attacked by a cyanide ion to form the α-aminonitrile.
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General Workflow for Strecker Synthesis of Aminonitriles
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Caption: Generalized workflow for the synthesis of α-aminonitriles via the Strecker reaction.

Potential Biological Activities and Signaling
Pathways
Specific biological activities or signaling pathway interactions for 5-Amino-2-
methylpentanenitrile have not been reported. However, the broader class of aminonitriles has

garnered interest in the pharmaceutical and clinical sectors for their bioactive potential.[4]

Research indicates that some aminonitriles exhibit promising antimicrobial and antitumor

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b088779?utm_src=pdf-body-img
https://www.benchchem.com/product/b088779?utm_src=pdf-body
https://www.benchchem.com/product/b088779?utm_src=pdf-body
https://www.researchgate.net/publication/357065960_Aminonitrile_Potential_in_Terms_of_Pharmacological_and_Clinical_Applicability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


activities.[2][4] These compounds are also valuable precursors in the synthesis of amino acid

analogs, which can be explored as potential antimetabolites.[5]

The mechanism of action for the observed bioactivities of aminonitriles is not fully elucidated

but is an active area of research. The presence of both an amino group and a nitrile group

provides multiple points for potential interaction with biological targets.
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Caption: Potential biological activities and applications of the aminonitrile chemical class.

Safety and Handling
Specific safety and handling data for 5-Amino-2-methylpentanenitrile is not available. As with

any chemical, it should be handled with care in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn. For related
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compounds, such as other aminonitriles and aminopyridines, hazards include toxicity if

swallowed or in contact with skin, and the potential for skin and eye irritation.[6][7][8][9]

Conclusion
5-Amino-2-methylpentanenitrile is a chemical entity with established computed properties but

a significant lack of experimental data. This guide summarizes the available information and

provides a framework for future investigation based on the known chemistry and biological

potential of the broader class of aminonitriles. Further research is warranted to experimentally

determine its physical and chemical properties, develop specific and efficient synthetic

protocols, and explore its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b088779#5-amino-2-methylpentanenitrile-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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